Cas no 114649-71-7 (Benzeneacetonitrile,3-hydroxy-4-(1-methylethyl)-)

Benzeneacetonitrile,3-hydroxy-4-(1-methylethyl)- structure
114649-71-7 structure
Product Name:Benzeneacetonitrile,3-hydroxy-4-(1-methylethyl)-
CAS No:114649-71-7
MF:C11H13NO
MW:175.227022886276
CID:132486
PubChem ID:14002482
Update Time:2025-04-19

Benzeneacetonitrile,3-hydroxy-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile,3-hydroxy-4-(1-methylethyl)-
    • 2-(3-hydroxy-4-propan-2-ylphenyl)acetonitrile
    • Benzeneacetonitrile, 3-hydroxy-4-(1-methylethyl)- (9CI)
    • 114649-71-7
    • DTXSID90554042
    • [3-Hydroxy-4-(propan-2-yl)phenyl]acetonitrile
    • Inchi: 1S/C11H13NO/c1-8(2)10-4-3-9(5-6-12)7-11(10)13/h3-4,7-8,13H,5H2,1-2H3
    • InChI Key: IHYGDIHJTWHLKP-UHFFFAOYSA-N
    • SMILES: OC1C=C(CC#N)C=CC=1C(C)C

Computed Properties

  • Exact Mass: 175.09979
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • PSA: 44.02
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.